molecular formula C9H8BrF3 B8612281 1-(3-Bromopropyl)-2,3,4-trifluorobenzene

1-(3-Bromopropyl)-2,3,4-trifluorobenzene

Cat. No. B8612281
M. Wt: 253.06 g/mol
InChI Key: GEOQPDBLRHBVNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromopropyl)-2,3,4-trifluorobenzene is a useful research compound. Its molecular formula is C9H8BrF3 and its molecular weight is 253.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Bromopropyl)-2,3,4-trifluorobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Bromopropyl)-2,3,4-trifluorobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Bromopropyl)-2,3,4-trifluorobenzene

Molecular Formula

C9H8BrF3

Molecular Weight

253.06 g/mol

IUPAC Name

1-(3-bromopropyl)-2,3,4-trifluorobenzene

InChI

InChI=1S/C9H8BrF3/c10-5-1-2-6-3-4-7(11)9(13)8(6)12/h3-4H,1-2,5H2

InChI Key

GEOQPDBLRHBVNW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1CCCBr)F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 70-2 (2.90 g) was dissolved in methylene chloride (20 ml), triphenylphosphine (4.40 g) and N-bromosuccinimide (2.99 g) were added under ice-cooling, and the mixture was stirred under ice-cooling for 1 hr, and at room temperature for 1 hr. The reaction mixture was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether (100 ml) was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography (hexane alone) to give the object product (3.14 g) as a colorless oil.
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step Two
Quantity
2.99 g
Type
reactant
Reaction Step Two

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